Cas no 741717-61-3 (Benzoic acid, 2-chloro-5-(1H-pyrazol-1-yl)-, methyl ester)

Benzoic acid, 2-chloro-5-(1H-pyrazol-1-yl)-, methyl ester structure
741717-61-3 structure
Product Name:Benzoic acid, 2-chloro-5-(1H-pyrazol-1-yl)-, methyl ester
CAS No:741717-61-3
MF:C11H9ClN2O2
MW:236.654361486435
CID:1766235
PubChem ID:11149075
Update Time:2025-04-21

Benzoic acid, 2-chloro-5-(1H-pyrazol-1-yl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-chloro-5-(1H-pyrazol-1-yl)-, methyl ester
    • methyl 2-chloro-5-(1H-pyrazol-1-yl)benzoate
    • 741717-61-3
    • SCHEMBL18094315
    • DTXSID101261826
    • Inchi: 1S/C11H9ClN2O2/c1-16-11(15)9-7-8(3-4-10(9)12)14-6-2-5-13-14/h2-7H,1H3
    • InChI Key: SHYAYAYKLUKXJV-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1C(=O)OC)N1C=CC=N1

Computed Properties

  • Exact Mass: 236.0352552g/mol
  • Monoisotopic Mass: 236.0352552g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 44.1Ų
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